Cas no 477328-88-4 (1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-METHOXYPHENYL)PIPERAZINO]-1-PROPANONE)

• Product Name: 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-METHOXYPHENYL)PIPERAZINO]-1-PROPANONE
• CAS No: 477328-88-4
• CID: 3028386
• Update Time: 2025-06-27

1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-METHOXYPHENYL)PIPERAZINO]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-METHOXYPHENYL)PIPERAZINO]-1-PROPANONE
• SALOR-INT L233463-1EA
• 1-(1,3-BENZODIOXOL-5-YL)-3-(4-(4-METHOXYPHENYL)-1-PIPERAZINYL)-1-PROPANONE

Additional information on 1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-METHOXYPHENYL)PIPERAZINO]-1-PROPANONE

1-(1,3-BENZODIOXOL-5-YL)-3-[4-(4-METHOXYPHENYL)PIPERAZINO]-1-PROPANONE: A Comprehensive Overview

1-(1,3-Benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone (CAS No. 477328-88-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole ring, a piperazine moiety, and a methoxyphenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzodioxole ring is a common motif in many bioactive compounds due to its ability to enhance lipophilicity and improve membrane permeability. In the context of 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone, this ring system likely plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have shown that compounds containing benzodioxole rings exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and neuroprotective effects.

The piperazine moiety is another key structural feature of this compound. Piperazines are widely used in the design of drugs due to their ability to form hydrogen bonds and their flexibility in binding to various receptors. In 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone, the piperazine ring is substituted with a methoxyphenyl group, which can influence the compound's pharmacological properties. Research has demonstrated that piperazine derivatives often exhibit potent central nervous system (CNS) activity, making them valuable candidates for the development of novel therapeutic agents.

The methoxyphenyl group is an important substituent that can significantly affect the compound's biological activity. Methoxy groups are known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes and reach their target sites. In the case of 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone, the presence of the methoxyphenyl group may contribute to its potential as a CNS-active compound. Studies have shown that methoxy-substituted phenyl groups can improve the potency and selectivity of drug candidates.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone. These studies have helped researchers understand how subtle changes in the molecular structure can impact the compound's biological activity. For example, modifications to the benzodioxole ring or the piperazine moiety have been shown to alter the compound's affinity for specific receptors and its overall pharmacological profile.

In terms of therapeutic applications, 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone has shown promise in several areas. One notable area is its potential as an anxiolytic agent. Preclinical studies have demonstrated that this compound exhibits significant anxiolytic effects in animal models, suggesting its potential for treating anxiety disorders. Additionally, research has explored its use as an antidepressant and antipsychotic agent due to its ability to modulate serotonin and dopamine receptors.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. Further studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

Beyond its potential as a CNS-active compound, 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential for treating inflammatory diseases. These findings have sparked interest in exploring its use in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include coupling reactions between benzodioxole derivatives and piperazine moieties, followed by functional group modifications to introduce the methoxyphenyl substituent. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 1-(1,3-benzodioxol-5-yl)-3-[4-(4-methoxyphenyl)piperazino]-1-propanone (CAS No. 477328-88-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in multiple therapeutic areas.